Cas no 1710344-61-8 (4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine)

• Product Name: 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine
• CAS No: 1710344-61-8
• MF: C₁₃H₇BrClN₃O
• MW: 336.571180582047
• CID: 5152265
• Update Time: 2025-05-28

4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine
• Pyridine, 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-chloro-

• Inchi： 1S/C13H7BrClN3O/c14-10-4-2-1-3-9(10)12-17-13(19-18-12)8-5-6-16-11(15)7-8/h1-7H
• InChI Key： LRXKBDZUZPVCFL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C2ON=C(C3=CC=CC=C3Br)N=2)=C1

Additional information on 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine

Recent Advances in the Study of 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine (CAS: 1710344-61-8)

The compound 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine (CAS: 1710344-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a unique oxadiazole-pyridine scaffold, has been investigated for its pharmacological properties, particularly as a modulator of key biological targets. Recent studies have explored its synthesis, structural characterization, and biological activity, shedding light on its therapeutic potential.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine exhibits selective inhibition against a subset of tyrosine kinases, with IC50 values in the low micromolar range. The study highlighted the compound's ability to disrupt signal transduction pathways critical for cell proliferation and survival, suggesting its utility in targeted cancer therapies.

Further investigations into the compound's mechanism of action have revealed its interaction with protein-protein interfaces, a relatively underexplored area in drug discovery. Molecular docking and dynamics simulations have shown that the bromo-phenyl and chloro-pyridine moieties play crucial roles in binding to hydrophobic pockets on target proteins, thereby stabilizing inactive conformations. These insights have spurred the design of derivative compounds with improved binding affinities and pharmacokinetic properties.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the compound's potential in treating neurodegenerative diseases. A 2024 report in ACS Chemical Neuroscience indicated that 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine can modulate glutamate receptor activity, offering neuroprotective effects in models of Alzheimer's disease. The compound's ability to cross the blood-brain barrier, as confirmed by in vivo pharmacokinetic studies, further underscores its therapeutic promise.

The synthesis of 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2023 publication in Organic Process Research & Development detailed a scalable, one-pot synthesis method that reduces the use of hazardous reagents and improves overall yield. This development is particularly significant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale biological testing.

Looking ahead, researchers are focusing on optimizing the compound's drug-like properties through structural modifications. Current efforts aim to enhance its metabolic stability and reduce potential off-target effects while maintaining its core pharmacological activity. With these ongoing developments, 4-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-2-chloro-pyridine continues to emerge as a promising scaffold for the development of novel therapeutics across multiple disease areas.